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Introduction

A saturated solution is a chemical solution containing the maximum concentration of a solute
dissolved in a solvent at a specific temperature. Beyond this point, any additional solute will not
dissolve and will precipitate out. Saturated solutions are critical in various laboratory
applications, including crystallization studies, as a baseline for creating solutions of specific
concentrations, and in various organic and inorganic chemical reactions.

This document provides a detailed protocol for the preparation of a saturated aqueous solution
of sodium carbonate (NazCO:s). It includes data on the solubility of sodium carbonate at
various temperatures, a step-by-step experimental procedure, and safety precautions.

Quantitative Data: Solubility of Sodium Carbonate

The solubility of sodium carbonate in water is highly dependent on temperature. As the
temperature increases, the amount of sodium carbonate that can be dissolved in a given
amount of water also increases, up to a certain point. The data presented below has been
compiled from various sources to provide a comprehensive overview.
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Temperature (°C) Solubility ( g/100 mL of H20)
0 7.0[1][2]
10 12.5[2]
15 16.4[1]
20 21.5[2]
27.8 34.07[1]
30 39.7[2]
34.8 48.69[1]
41.9 48.1[1]
60 45.62[1]
100 43.6[1]

Note: The solubility of sodium carbonate reaches a maximum around 35°CJ[3]. The different
hydrate forms of sodium carbonate (decahydrate, heptahydrate, and monohydrate) exhibit
different solubilities.

Experimental Protocol

This protocol outlines the steps to prepare a saturated solution of sodium carbonate. The
principle is to dissolve an excess amount of sodium carbonate in water, ensuring that the
solution is saturated, and then to separate the saturated solution from the undissolved solid.

3.1. Materials and Equipment

Anhydrous sodium carbonate (Na2COs)

Distilled or deionized water

Beaker (appropriate size for the desired volume)

Graduated cylinder
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e Magnetic stirrer and stir bar (or glass stirring rod)
» Hot plate (optional, for faster dissolution)

e Spatula

e Weighing balance

« Filter paper and funnel (for decanting)

o Safety goggles

e Lab coat

» Gloves

3.2. Procedure

o Determine the Desired Volume and Temperature: Decide on the volume of the saturated
sodium carbonate solution you need and the temperature at which you want to prepare it.
For this example, we will prepare approximately 100 mL of a saturated solution at 25°C.

e Calculate the Amount of Sodium Carbonate: Based on the solubility data, determine the
amount of sodium carbonate needed. To ensure saturation, it is recommended to use a
slight excess of the solute. At 25°C, the solubility is approximately 25 g per 100 mL of
water[4]. Therefore, for 100 mL, we will use slightly more, for instance, 30 g of anhydrous
sodium carbonate.

* Measure the Water: Using a graduated cylinder, accurately measure 100 mL of distilled or
deionized water and pour it into a beaker.

* Weigh the Sodium Carbonate: Place a weighing boat or paper on the balance and tare it.
Weigh out 30 g of anhydrous sodium carbonate.

¢ Dissolve the Solute:

o Place the beaker with the water on a magnetic stirrer and add the stir bar.
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o Gradually add the weighed sodium carbonate to the water while stirring continuously.

o If the dissolution is slow, the beaker can be gently heated on a hot plate to increase the
rate of dissolution[5]. Stir until no more solute appears to dissolve.

o Ensure Saturation: Continue stirring the solution for a significant period (e.g., 30-60 minutes)
to ensure that the maximum amount of solute has dissolved and the solution has reached
equilibrium. You should observe some undissolved solid at the bottom of the beaker, which
indicates that the solution is saturated.

o Cool to the Desired Temperature (if heated): If you heated the solution, allow it to cool to the
desired temperature (e.g., 25°C). As the solution cools, some of the dissolved solute may
precipitate out.

o Separate the Saturated Solution: Carefully decant the clear supernatant (the saturated
solution) into a clean, labeled storage bottle, leaving the undissolved solid behind.
Alternatively, you can filter the solution to remove the excess solid.

3.3. Safety Precautions

o Always wear appropriate personal protective equipment (PPE), including safety goggles, a
lab coat, and gloves, when handling chemicals.

e Sodium carbonate is a mild irritant. Avoid contact with skin and eyes. In case of contact,
rinse thoroughly with water.

» Handle glassware with care to avoid breakage.

Visualization

The following diagram illustrates the experimental workflow for preparing a saturated sodium
carbonate solution.
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Caption: Workflow for preparing a saturated sodium carbonate solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Sodium carbonate - Wikipedia [en.wikipedia.org]
e 2. Solubility table - Wikipedia [en.wikipedia.org]

» 3. researchgate.net [researchgate.net]

e 4. scribd.com [scribd.com]

e 5. youtube.com [youtube.com]

« To cite this document: BenchChem. [Application Notes and Protocols: Preparation of a
Saturated Sodium Carbonate Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b031695#how-to-prepare-a-saturated-sodium-
carbonate-solution-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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